Cas no 1220035-46-0 (Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate)
1220035-46-0 structure
Product Name:Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate
CAS No:1220035-46-0
MF:C13H21N3O2
MW:251.324743032455
CID:1074388
PubChem ID:56828469
Update Time:2025-04-20
Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate
- OLRORXLMYOVOGL-UHFFFAOYSA-N
- SCHEMBL15774411
- SB81474
- Ethyl3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
- 1220035-46-0
- AKOS010566760
- ethyl 3-amino-4-(2-(dimethylamino)ethylamino)benzoate
- ethyl 3-amino-4-[2-(dimethylamino)ethylamino]benzoate
- ethyl 3-amino-4-{[2-(dimethylamino)ethyl]amino}benzoate
- Ethyl 3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate
- Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate
-
- MDL: MFCD13343660
- Inchi: 1S/C13H21N3O2/c1-4-18-13(17)10-5-6-12(11(14)9-10)15-7-8-16(2)3/h5-6,9,15H,4,7-8,14H2,1-3H3
- InChI Key: OLRORXLMYOVOGL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C=1)N)NCCN(C)C)=O
Computed Properties
- Exact Mass: 251.16337692g/mol
- Monoisotopic Mass: 251.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 67.6Ų
Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E045285-125mg |
Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate |
1220035-46-0 | 125mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E045285-250mg |
Ethyl 3-amino-4-{[2-(dimethylamino)ethyl]-amino}benzoate |
1220035-46-0 | 250mg |
$ 375.00 | 2022-06-05 | ||
| Crysdot LLC | CD12171314-5g |
Ethyl 3-amino-4-((2-(dimethylamino)ethyl)amino)benzoate |
1220035-46-0 | 95+% | 5g |
$446 | 2024-07-23 |
Ethyl 3-amino-4-{2-(dimethylamino)ethyl-amino}benzoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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